N1-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N'-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C20H26N4O3S/c1-27-17-6-4-16(5-7-17)24-12-10-23(11-13-24)9-8-21-19(25)20(26)22-15-18-3-2-14-28-18/h2-7,14H,8-13,15H2,1H3,(H,21,25)(H,22,26)
• InChI Key: RUUXOVPFUFZWIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CCNC(=O)C(=O)NCC3=CC=CS3
• Molecular Formula: C20H26N4O3S
• Molecular Weight: 402.5 g/mol

Description

N1-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C20H26N4O3S and its molecular weight is 402.51. The purity is usually 95%.
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Scientific Research Applications

Receptor Binding and Antagonist Properties

Research shows that similar compounds to N1-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide act as potent and selective antagonists at specific receptors. For instance, WAY-100635 is known for its antagonistic properties at 5-HT1A receptors, indicating a potential for exploring serotonin-related functions and disorders (Craven, Grahame-Smith, & Newberry, 1994). Similar studies on receptor binding characteristics are essential for understanding the pharmacological potential of such compounds.

Application in Neurological and Psychiatric Disorders

The compound's interaction with serotonin receptors suggests its potential application in studying neurological and psychiatric conditions. Research involving analogues of 5-HT1A serotonin antagonists, like NAN-190, shows the compound's utility in understanding and potentially treating serotonin-related disorders (Raghupathi, Rydelek-Fitzgerald, Teitler, & Glennon, 1991).

Imaging and Diagnostic Applications

Compounds like [18F]p-MPPF, which share structural similarities, are used in imaging studies, particularly in positron emission tomography (PET) for studying serotonergic neurotransmission (Plenevaux et al., 2000). Such applications are crucial for diagnosing and understanding the progression of various brain disorders.

Antiviral and Antibacterial Research

Some research has explored the potential of related compounds in inhibiting human immunodeficiency virus type 1 (HIV-1) reverse transcriptase, indicating potential antiviral applications (Romero et al., 1994). Moreover, certain derivatives have been studied for their selective killing of bacterial persisters, a promising avenue for addressing antibiotic resistance (Kim et al., 2011).

Biochemical Analysis

Biochemical Properties

It has been suggested that it may interact with various enzymes, proteins, and other biomolecules

Cellular Effects

Preliminary studies suggest that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N’-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide may change over time. Studies are being conducted to determine its stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

Research is ongoing to determine how the effects of N’-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide vary with different dosages in animal models. This includes studying any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This includes studying any enzymes or cofactors that it interacts with, as well as any effects on metabolic flux or metabolite levels .

Transport and Distribution

Research is being conducted to understand how N’-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide is transported and distributed within cells and tissues. This includes studying any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .

Subcellular Localization

This includes studying any targeting signals or post-translational modifications that direct it to specific compartments or organelles .